Cas no 634155-02-5 (2-(4-Fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one)

• Product Name: 2-(4-Fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one
• CAS No: 634155-02-5
• MF: C₁₇H₁₈FNO
• MW: 271.32932806015
• CID: 4715681
• Update Time: 2025-06-29

2-(4-Fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUORO-3-METHYLPHENYL)-6,6-DIMETHYL-5,6,7-TRIHYDROINDOL-4-ONE
• 2-(4-fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one
• 2-(4-fluoro-3-methylphenyl)-6,6-dimethyl-5,7-dihydro-1H-indol-4-one
• 2-(4-Fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one

• Inchi： 1S/C17H18FNO/c1-10-6-11(4-5-13(10)18)14-7-12-15(19-14)8-17(2,3)9-16(12)20/h4-7,19H,8-9H2,1-3H3
• InChI Key： KVSKGDMXUBIYHY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1=CC2C(CC(C)(C)CC=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 395
• Topological Polar Surface Area: 32.9

Additional information on 2-(4-Fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one

Introduction to 2-(4-Fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one (CAS No. 634155-02-5) and Its Emerging Applications in Chemical Biology

The compound 2-(4-Fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one, identified by its CAS number 634155-02-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a fluoro-substituted aromatic ring and a tetrahydroindole core, has garnered attention due to its unique structural and pharmacological properties. The presence of both fluoro and methyl groups in its structure enhances its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

Recent studies have highlighted the compound's 2-(4-Fluoro-3-methylphenyl) moiety as a key pharmacophore, contributing to its binding affinity and selectivity. The fluoro atom, known for its ability to modulate metabolic stability and binding interactions, plays a crucial role in improving the compound's bioavailability and efficacy. Additionally, the 6,6-dimethyl substitution at the tetrahydroindole ring contributes to its lipophilicity, making it an attractive candidate for oral administration. These structural features have positioned this compound as a promising lead in the quest for next-generation pharmaceuticals.

In the realm of medicinal chemistry, the synthesis of derivatives of 2-(4-Fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one has been extensively explored. Researchers have leveraged computational modeling and high-throughput screening techniques to optimize its pharmacokinetic profiles. The tetrahydroindole scaffold is particularly noteworthy for its role in modulating neurotransmitter systems, making it a valuable candidate for treating conditions such as depression and anxiety. Furthermore, the fluoro substitution has been shown to enhance receptor binding affinity, particularly for serotonin receptors (5-HT receptors), which are critical targets in neuropsychiatric disorders.

Emerging research indicates that modifications to the 4,5,6,7-tetrahydro-1H-indol-4-one core can significantly alter the compound's biological activity. For instance, studies have demonstrated that introducing additional functional groups at the 3-position of the aromatic ring can enhance anti-inflammatory effects. This observation aligns with recent findings that highlight the importance of fluorinated aromatic compounds in modulating inflammatory pathways. The methyl group at the 6-position further contributes to the compound's stability and bioavailability, making it an ideal candidate for further development.

The compound's potential extends beyond neurological applications. Preliminary investigations have suggested that derivatives of 2-(4-Fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one may exhibit antitumor properties. The ability of fluoro-substituted indole derivatives to inhibit kinases and other enzymes involved in cancer cell proliferation has been well-documented. Moreover, the tetrahydroindole core is known to interact with various intracellular signaling pathways, offering multiple avenues for therapeutic intervention. These findings underscore the compound's broad therapeutic potential.

From a synthetic chemistry perspective, 2-(4-fluoro-3-methylphenyl)-6, 6-dimethyltetrahydroindolone serves as an excellent starting point for exploring novel synthetic strategies. Its rigid structure allows for facile functionalization at multiple sites without compromising overall stability. This flexibility has enabled chemists to develop innovative synthetic routes that minimize side reactions and maximize yield. Such advancements are crucial for scaling up production while maintaining high purity standards.

The pharmaceutical industry has taken note of these developments, with several companies investing heavily in research programs aimed at discovering new derivatives of this compound. The growing interest underscores not only its potential but also the feasibility of developing it into a commercial drug within the next decade or so long term plan . This trend reflects broader shifts toward precision medicine and targeted therapies—approaches that leverage structural diversity to optimize drug efficacy while minimizing adverse effects.

In conclusion, 2-(4-fluoro, 3-methylphenyl)-tetrahydroindolone (CAS No., 65315502) stands out as a promising candidate in modern drug discovery due to its unique structural features, biological activity, and synthetic accessibility . Its emerging applications span multiple therapeutic areas, including neurology, oncology, inflammation management ,and beyond . As research continues, further insights into its mechanisms of action will undoubtedly expand its utility , paving way toward new treatments that improve patients' lives worldwide.